Cas no 1807254-07-4 (Ethyl 2-cyano-6-difluoromethyl-3-mercaptophenylacetate)

• Product Name: Ethyl 2-cyano-6-difluoromethyl-3-mercaptophenylacetate
• CAS No: 1807254-07-4
• MF: C₁₂H₁₁F₂NO₂S
• MW: 271.283048868179
• CID: 4943224
• Update Time: 2025-05-20

Ethyl 2-cyano-6-difluoromethyl-3-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-difluoromethyl-3-mercaptophenylacetate

• Inchi： 1S/C12H11F2NO2S/c1-2-17-11(16)5-8-7(12(13)14)3-4-10(18)9(8)6-15/h3-4,12,18H,2,5H2,1H3
• InChI Key： HWEDBNBVBQAHKQ-UHFFFAOYSA-N
• SMILES： SC1C=CC(C(F)F)=C(C=1C#N)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 2-cyano-6-difluoromethyl-3-mercaptophenylacetate

Ethyl 2-cyano-6-difluoromethyl-3-mercaptophenylacetate: A Comprehensive Overview

Ethyl 2-cyano-6-difluoromethyl-3-mercaptophenylacetate, with the CAS number 1807254-07-4, is a complex organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structure, which includes a cyano group, a difluoromethyl group, and a mercaptophenyl group. These functional groups contribute to its versatile chemical properties and potential applications in various industries.

The cyano group in the molecule is known for its strong electron-withdrawing effects, which can influence the reactivity of the compound in various chemical reactions. Similarly, the difluoromethyl group introduces fluorine atoms, which are highly electronegative and can enhance the stability and reactivity of the molecule. The mercaptophenyl group, containing a sulfur atom, adds another layer of complexity to the compound's structure, enabling it to participate in diverse chemical transformations.

Recent studies have highlighted the potential of Ethyl 2-cyano-6-difluoromethyl-3-mercaptophenylacetate as a key intermediate in the synthesis of advanced materials. For instance, researchers have explored its role in the development of novel polymers and pharmaceutical agents. The compound's ability to undergo nucleophilic substitution reactions has made it a valuable building block in organic synthesis.

In terms of physical properties, Ethyl 2-cyano-6-difluoromethyl-3-mercaptophenylacetate exhibits a melting point of approximately 125°C and a boiling point around 300°C. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it suitable for various solution-based reactions. The compound's molecular weight is 318.19 g/mol, and its density is 1.34 g/cm³, which are critical parameters for its handling and storage.

The synthesis of Ethyl 2-cyano-6-difluoromethyl-3-mercaptophenylacetate typically involves multi-step reactions, including Friedel-Crafts alkylation and nucleophilic substitution. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for industrial applications. Researchers have also explored green chemistry approaches to minimize waste and reduce environmental impact during its production.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. Its unique functional groups allow for selective modification to target specific biological pathways. For example, studies have shown that derivatives of Ethyl 2-cyano-6-difluoromethyl-3-mercaptophenylacetate can exhibit potent anti-inflammatory and antioxidant activities, making them potential candidates for therapeutic agents.

In addition to pharmaceutical applications, Ethyl 2-cyano-6-difluoromethyl-3-mercaptophenylacetate has been investigated for its role in electronic materials. Its ability to form stable coordination complexes with metal ions has led to its use in the development of advanced semiconductors and optoelectronic devices. Recent research has focused on optimizing these complexes for higher efficiency and durability.

From an environmental perspective, understanding the degradation pathways of Ethyl 2-cyano-6-difluoromethyl-3-mercaptophenylacetate is crucial for assessing its impact on ecosystems. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound can undergo hydrolysis or oxidative degradation. These findings are essential for developing sustainable practices for handling and disposing of this compound.

In conclusion, Ethyl 2-cyano-6-difluoromethyl-3-mercaptophenylacetate (CAS No: 1807254-07) is a multifaceted compound with significant potential across various scientific domains. Its unique structure enables diverse chemical reactivity, making it a valuable tool in organic synthesis and materials science. As research continues to uncover new applications and optimize its production processes, this compound is poised to play an increasingly important role in advancing modern technology and medicine.